Cas no 1518043-06-5 (5-Cyclohexyl-1-methylpyrazole-4-carboxylic acid)

• Product Name: 5-Cyclohexyl-1-methylpyrazole-4-carboxylic acid
• CAS No: 1518043-06-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5251323
• Update Time: 2025-10-29

5-Cyclohexyl-1-methylpyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-Cyclohexyl-1-methylpyrazole-4-carboxylic acid

• Inchi： 1S/C11H16N2O2/c1-13-10(8-5-3-2-4-6-8)9(7-12-13)11(14)15/h7-8H,2-6H2,1H3,(H,14,15)
• InChI Key： ZQVMVNVRARVLQV-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2
• Topological Polar Surface Area: 55.1

Additional information on 5-Cyclohexyl-1-methylpyrazole-4-carboxylic acid

Recent Advances in the Study of 5-Cyclohexyl-1-methylpyrazole-4-carboxylic acid (CAS: 1518043-06-5)

The compound 5-Cyclohexyl-1-methylpyrazole-4-carboxylic acid (CAS: 1518043-06-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 5-Cyclohexyl-1-methylpyrazole-4-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds with diverse pharmacological properties. Researchers have explored its utility in the development of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in a range of diseases such as cancer, inflammation, and neurodegenerative disorders.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 5-Cyclohexyl-1-methylpyrazole-4-carboxylic acid via a multi-step reaction pathway, optimizing yield and purity for industrial-scale production. The study also investigated the compound's stability under different physiological conditions, providing valuable insights for its formulation in drug delivery systems.

In another breakthrough, a team of researchers from the University of Cambridge utilized 5-Cyclohexyl-1-methylpyrazole-4-carboxylic acid as a scaffold to design and synthesize a series of small-molecule inhibitors targeting the PI3K/AKT/mTOR signaling pathway. These inhibitors exhibited potent anti-proliferative effects in vitro against several cancer cell lines, suggesting their potential as lead compounds for anticancer drug development.

Furthermore, computational modeling studies have shed light on the molecular interactions between 5-Cyclohexyl-1-methylpyrazole-4-carboxylic acid derivatives and their biological targets. These studies have enabled the rational design of more selective and potent analogs, paving the way for the development of next-generation therapeutics with improved efficacy and reduced side effects.

Despite these promising advancements, challenges remain in the clinical translation of 5-Cyclohexyl-1-methylpyrazole-4-carboxylic acid-based compounds. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and bring these potential therapeutics to market.

In conclusion, 5-Cyclohexyl-1-methylpyrazole-4-carboxylic acid (CAS: 1518043-06-5) represents a versatile and promising scaffold in medicinal chemistry, with applications spanning multiple therapeutic areas. Continued research into its chemical properties, biological activities, and therapeutic potential is expected to yield significant contributions to the field of drug discovery in the coming years.